Propanamide, 3,3'-[[(4-aminophenyl)sulfonyl]imino]bis-

• CAS RN: 14497-03-1
• Molecular Formula: C12H18N4O4S
• Molecular Weight: 314.36 g/mol
• IUPAC Name: 3-[(3-amino-3-oxopropyl)-(4-aminophenyl)sulfonylamino]propanamide
• InChI: InChI=1S/C12H18N4O4S/c13-9-1-3-10(4-2-9)21(19,20)16(7-5-11(14)17)8-6-12(15)18/h1-4H,5-8,13H2,(H2,14,17)(H2,15,18)
• InChI Key: ZHZLFUXAZNZHIH-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1N)S(=O)(=O)N(CCC(=O)N)CCC(=O)N

Description

Propanamide, 3,3'-[[(4-aminophenyl)sulfonyl]imino]bis- is a chemical compound that belongs to the class of sulfonamides. It has been widely used in scientific research for its various applications.

Mechanism Of Action

The mechanism of action of propanamide, 3,3'-[[(4-aminophenyl)sulfonyl]imino]bis- is not well understood. However, it has been suggested that the compound may interact with metal ions and form metal complexes that can catalyze various reactions. It has also been suggested that the compound may interact with biological molecules and affect their function.

Biochemical And Physiological Effects

The biochemical and physiological effects of propanamide, 3,3'-[[(4-aminophenyl)sulfonyl]imino]bis- have not been extensively studied. However, it has been reported that the compound has low toxicity and does not affect cell viability. It has also been reported that the compound can interact with metal ions and affect their biological function.

Advantages And Limitations For Lab Experiments

The advantages of using propanamide, 3,3'-[[(4-aminophenyl)sulfonyl]imino]bis- in lab experiments include its low toxicity, high purity, and versatility. The compound can be used as a ligand for the synthesis of metal complexes, as a building block for the synthesis of organic compounds, and as a fluorescent probe for the detection of metal ions. However, the limitations of using the compound in lab experiments include its high cost and limited availability.

Future Directions

There are several future directions for the use of propanamide, 3,3'-[[(4-aminophenyl)sulfonyl]imino]bis- in scientific research. One direction is the synthesis of new metal complexes with potential catalytic activity. Another direction is the synthesis of new organic compounds with potential biological activity. In addition, the development of new fluorescent probes for the detection of metal ions in biological systems is also a promising direction for future research.
Conclusion
Propanamide, 3,3'-[[(4-aminophenyl)sulfonyl]imino]bis- is a versatile compound that has been widely used in scientific research for its various applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various fields of science.

Synthesis Methods

The synthesis of propanamide, 3,3'-[[(4-aminophenyl)sulfonyl]imino]bis- involves the reaction of 4-aminobenzenesulfonamide and 3,3'-diformyl-1,1'-biphenyl in the presence of a base. The product is obtained by crystallization and recrystallization. The purity of the compound is determined by NMR and HPLC analysis.

Scientific Research Applications

Propanamide, 3,3'-[[(4-aminophenyl)sulfonyl]imino]bis- has been widely used in scientific research for its various applications. It has been used as a ligand in the synthesis of metal complexes for catalytic reactions. It has also been used as a building block for the synthesis of organic compounds with potential biological activity. In addition, propanamide, 3,3'-[[(4-aminophenyl)sulfonyl]imino]bis- has been used as a fluorescent probe for the detection of metal ions in biological systems.